(1R,2R)-2-(Fluoromethyl)cyclobutan-1-amine;hydrochloride

• IUPAC Name: (1R,2R)-2-(fluoromethyl)cyclobutan-1-amine;hydrochloride
• InChI: InChI=1S/C5H10FN.ClH/c6-3-4-1-2-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5+;/m0./s1
• InChI Key: XXGPLFARTGGIJN-UYXJWNHNSA-N
• Canonical SMILES: C1CC(C1CF)N.Cl
• Isomeric SMILES: C1C[C@H]([C@@H]1CF)N.Cl
• Molecular Formula: C5H11ClFN
• Molecular Weight: 139.60 g/mol
• CAS No.: 2490314-41-3

Description

(1R,2R)-2-(Fluoromethyl)cyclobutan-1-amine;hydrochloride, also known as FCBA hydrochloride, is a chemical compound that has drawn significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

• Cycloaddition Reactions: The thermal [2+2] cycloaddition of halo-substituted ethylenes can produce cyclobutane derivatives, demonstrating a methodology for constructing cyclobutane rings, which are core structures in various biologically active compounds (Toda, Motomura, & Oshima, 1974).
• Hydroamination: Diastereo- and enantioselective hydroamination of strained alkenes, leading to the synthesis of polysubstituted aminocyclobutanes, is important for producing substructures found in biologically active compounds in a highly selective manner (Feng, Hao, Liu, & Buchwald, 2019).
• Ring-Opening and Ring-Expansion Reactions: Cyclopropylmethanols can undergo ring-opening fluorination and ring-expansion to form fluorocyclobutanes, showcasing a method for introducing fluorine atoms into cyclobutane rings, which is relevant for the synthesis of fluorinated organic compounds with potential pharmacological activities (Kanemoto, Shimizu, & Yoshioka, 1989).

Potential Biological Applications

• PET Tracers for Tumor Delineation: The synthesis of fluorine-18 labeled 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC) for positron emission tomography (PET) demonstrates the application of fluorocyclobutane derivatives as tumor-avid amino acids, contributing to the advancement of diagnostic imaging in oncology (Shoup & Goodman, 1999).

Structural and Chemical Properties

• Stereocontrolled Synthesis: The stereoselective synthesis of cyclobutane derivatives, including the preparation of 2-aminocyclobutane-1-carboxylic acids, illustrates the importance of controlling stereochemistry in the synthesis of cyclobutane-based compounds. Such control is crucial for developing compounds with desired biological properties (Izquierdo et al., 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using protective gloves/protective clothing/eye protection/face protection, and more.